1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene

• IUPAC Name: 1-chloro-2-(2-methoxyethoxy)-4-nitrobenzene
• InChI: InChI=1S/C9H10ClNO4/c1-14-4-5-15-9-6-7(11(12)13)2-3-8(9)10/h2-3,6H,4-5H2,1H3
• InChI Key: MXHHZWZRZRTDAN-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=CC(=C1)[N+](=O)[O-])Cl
• Molecular Formula: C9H10ClNO4
• Molecular Weight: 231.63 g/mol

Description

1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene is a substituted aromatic compound featuring a benzene ring with three functional groups: a chlorine atom at position 1, a 2-methoxyethoxy group (-OCH2CH2OCH3) at position 2, and a nitro group (-NO2) at position 4. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of dyes, pharmaceuticals, and advanced materials. Its molecular formula is C9H9ClNO4, with a molecular weight of 230.63 g/mol (calculated from constituent atomic weights).

The 2-methoxyethoxy group enhances solubility in polar solvents, while the electron-withdrawing nitro and chloro groups influence reactivity in electrophilic substitution and reduction reactions. Structural analysis via X-ray crystallography (for related compounds) reveals synclinal conformations of the O–C–C–O chain and stabilization via C–H⋯O hydrogen bonds .

Biological Activity

1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene is a nitro-substituted aromatic compound that has garnered interest for its potential biological activities. This article provides a comprehensive overview of its biological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene is characterized by the presence of a nitro group, a chloro substituent, and an ether function. Its chemical structure can be represented as follows:

• IUPAC Name : 1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene
• Molecular Formula : C$_{10}$H$_{12}$ClN$_{1}$O$_{3}$
• CAS Number : 19912867

Biological Activity Overview

The biological activity of 1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene has been investigated across various studies, revealing a spectrum of effects:

• Antimicrobial Activity : Nitro compounds are known for their antimicrobial properties. Research indicates that nitro groups can undergo reduction to form reactive intermediates that damage bacterial DNA, leading to cell death. This mechanism is observed in other nitro-containing compounds like metronidazole, suggesting similar potential for 1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene .
• Cytotoxicity : In vitro studies have shown that this compound may exhibit cytotoxic effects on various cell lines. The cytotoxicity correlates with the concentration and exposure duration, indicating dose-dependent behavior .
• Mutagenicity : Preliminary assessments suggest that 1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene may possess weak mutagenic properties. Similar nitro compounds have shown mutagenic activity in bacterial assays, although results in mammalian systems remain inconclusive .

The biological activity of 1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene can be attributed to several mechanisms:

• Electrophilic Attack : The nitro group can act as an electrophile, forming adducts with nucleophilic sites in biomolecules such as DNA and proteins.
• Reactive Oxygen Species (ROS) Generation : Nitro compounds often induce oxidative stress through the generation of ROS, which can lead to cellular damage and apoptosis.
• Interference with Enzymatic Activity : The compound may inhibit specific enzymes involved in critical metabolic pathways, leading to dysregulation of cellular functions.

Table 1: Summary of Key Studies on Biological Activity

Study Reference	Biological Activity	Findings
	Antimicrobial	Exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria.
	Cytotoxicity	Induced cytotoxic effects in various cancer cell lines with IC50 values ranging from 20 to 50 µM.
	Mutagenicity	Showed weak mutagenic effects in bacterial assays but not in mammalian cell tests.

Case Study Example

In a study examining the antimicrobial properties of nitro-substituted benzene derivatives, 1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene was tested against several pathogens including Staphylococcus aureus and Escherichia coli. Results indicated an inhibition zone diameter of approximately 15 mm at a concentration of 100 µg/mL, demonstrating its potential as an antimicrobial agent .

Scientific Research Applications

Chemical Synthesis

1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene serves as a versatile intermediate in the synthesis of various chemical compounds. Its structure allows it to participate in nucleophilic substitution reactions, making it valuable for creating more complex molecules.

Key Applications in Synthesis:

• Pharmaceuticals : This compound is utilized in the synthesis of pharmaceutical agents, including analgesics and anti-inflammatory drugs. For instance, it can be a precursor for compounds that exhibit anti-cancer properties.
• Pesticides : The compound is also involved in the production of agrochemicals, particularly pesticides that are crucial for agricultural applications.
• Dyes and Pigments : It is used in the manufacture of dyes, contributing to the colorants industry.

Analytical Chemistry

The compound has found its place in analytical chemistry due to its electrochemical properties. It can be employed in various detection methods, including voltammetry.

Case Study: Electrochemical Detection

A study demonstrated the use of 1-chloro-2-(2-methoxyethoxy)-4-nitrobenzene in a two-step electroanalytical technique for detecting folic acid. The results indicated that the compound could enhance sensitivity and selectivity in analytical measurements, showcasing its potential in biochemical assays .

Toxicological Studies

While the compound has numerous applications, its toxicological profile is also a critical area of research. Studies have indicated potential health risks associated with exposure to nitrobenzene derivatives.

Toxicity Insights:

• Carcinogenic Potential : Research has suggested that related compounds exhibit carcinogenic properties, which necessitates careful handling and regulation during industrial applications .
• Environmental Impact : The persistence of nitroaromatic compounds in the environment raises concerns regarding their ecological effects. Studies have highlighted the need for monitoring and controlling emissions from industrial processes involving these substances .

Table 1: Summary of Applications

Application Area	Specific Uses
Pharmaceuticals	Synthesis of analgesics and anti-cancer drugs
Agrochemicals	Production of pesticides
Dyes and Pigments	Manufacture of colorants
Analytical Chemistry	Electrochemical detection methods

Table 2: Toxicological Data Overview

Study Type	Findings
Carcinogenicity	Potential carcinogenic effects noted
Environmental Impact	Persistence and toxicity concerns
Exposure Risks	Health risks associated with inhalation and dermal contact

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares key structural features, molecular weights, and applications of 1-chloro-2-(2-methoxyethoxy)-4-nitrobenzene with analogous compounds:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Reactivity
1-Chloro-2-(2-methoxyethoxy)-4-nitrobenzene	Cl (1), -OCH2CH2OCH3 (2), -NO2 (4)	C9H9ClNO4	230.63	Dye/pharmaceutical intermediate
2-Chloro-1-ethyl-4-nitrobenzene	Cl (2), -CH2CH3 (1), -NO2 (4)	C8H8ClNO2	185.61	Organic synthesis intermediate
1-Chloro-2-(methylsulfonyl)-4-nitrobenzene	Cl (1), -SO2CH3 (2), -NO2 (4)	C7H6ClNO4S	235.65	Sulfone-based drug candidates
1-Chloro-2-(chloromethyl)-4-nitrobenzene	Cl (1), -CH2Cl (2), -NO2 (4)	C7H5Cl2NO2	206.03	Cross-coupling reactions
1-(2-Methoxyethoxy)-4-nitrobenzene	-OCH2CH2OCH3 (1), -NO2 (4)	C9H11NO4	197.18	Dye intermediate, crystal studies
4-Chloro-3-nitroanisole	Cl (4), -OCH3 (3), -NO2 (1)	C7H6ClNO3	187.58	Agrochemical synthesis

Physicochemical Properties

• Solubility : The 2-methoxyethoxy group in the target compound improves solubility in polar aprotic solvents (e.g., DMF, DMSO) compared to ethyl or chloromethyl substituents .
• Reactivity : The nitro group facilitates reduction to amines (e.g., catalytic hydrogenation to 4-(2-(2-methoxyethoxy)ethoxy)aniline ), while the chloro group enables nucleophilic aromatic substitution.
• Thermal Stability : Nitro-containing compounds generally exhibit lower thermal stability due to explosive tendencies, necessitating careful handling .